Cas no 1679-38-5 (3-ethoxybutan-2-one)

• Product Name: 3-ethoxybutan-2-one
• CAS No: 1679-38-5
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 117951
• PubChem ID: 13609260
• Update Time: 2025-05-20

3-ethoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-ethoxy-
• 2-Butanone, 3-ethoxy- (7CI,8CI,9CI)
• 3-ethoxybutan-2-one
• EN300-1261598
• DTXSID10544925
• AKOS009990910
• UKIKCLGEESVZAE-UHFFFAOYSA-N
• Q27159699
• Azetylather
• 1679-38-5
• SCHEMBL859766
• CHEBI:87526
• 3-Ethoxy-2-butanone

• Inchi： 1S/C6H12O2/c1-4-8-6(3)5(2)7/h6H,4H2,1-3H3
• InChI Key： UKIKCLGEESVZAE-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)=O)C

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-ethoxybutan-2-one

3-Ethoxybutan-2-One: A Comprehensive Overview

3-Ethoxybutan-2-one, also known by its CAS number CAS No. 1679-38-5, is a versatile organic compound with significant applications in various industries. This compound, classified as a ketone, has the molecular formula C₆H₁₂O₂ and is widely recognized for its unique chemical properties and structural features. The molecule consists of a four-carbon chain with a ketone group at the second position and an ethoxy group attached to the third carbon, making it a valuable intermediate in organic synthesis.

The structural arrangement of 3-ethoxybutan-2-one plays a pivotal role in its reactivity and functionality. The presence of the ketone group introduces electrophilic character, enabling it to participate in various nucleophilic additions and condensations. Additionally, the ethoxy group imparts solubility and enhances the compound's ability to act as a solvent in certain industrial processes. Recent studies have highlighted the potential of this compound in green chemistry, particularly in the development of biodegradable polymers and eco-friendly solvents.

In terms of physical properties, 3-ethoxybutan-2-one exhibits a melting point of approximately -78°C and a boiling point around 100°C under standard atmospheric pressure. Its density is about 0.9 g/cm³, making it less dense than water. The compound is miscible with water in all proportions and has a pleasant, fruity odor, which contributes to its use in flavoring agents and fragrances.

The synthesis of 3-ethoxybutan-2-one can be achieved through several methods, including the oxidation of secondary alcohols or the condensation of aldehydes with alcohols in the presence of acid catalysts. Recent advancements have focused on optimizing these processes to enhance yield and reduce environmental impact. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to produce this compound more efficiently.

3-Ethoxybutan-2-one finds extensive application across multiple sectors due to its unique properties. In the pharmaceutical industry, it serves as an intermediate in the synthesis of various drugs, including antibiotics and anti-inflammatory agents. Its role as a solvent is equally significant, particularly in the formulation of paints, coatings, and adhesives where it enhances adhesion properties without compromising on environmental safety.

In recent years, there has been growing interest in leveraging 3-ethoxybutan-2-one for its potential in bio-based materials. Studies have demonstrated its ability to act as a precursor for biodegradable plastics, offering a sustainable alternative to traditional petroleum-based polymers. This aligns with global efforts to reduce carbon footprints and promote circular economy practices.

The safety profile of 3-ethoxybutan-2-one is another critical aspect that warrants attention. While it is not classified as hazardous under normal conditions, prolonged exposure can cause irritation to the eyes and respiratory system. Proper handling procedures are recommended to ensure workplace safety.

In conclusion, 3-ethoxybutan-2-one (CAS No. 1679-38-5) stands out as a multifaceted compound with diverse applications across industries. Its chemical versatility, coupled with recent innovations in synthesis and application development, positions it as a key player in advancing sustainable chemical technologies.